Cas no 2228180-72-9 (3-(chloromethyl)but-3-en-1-ylbenzene)

• Product Name: 3-(chloromethyl)but-3-en-1-ylbenzene
• CAS No: 2228180-72-9
• MF: C₁₁H₁₃Cl
• MW: 180.673922300339
• CID: 5962072
• PubChem ID: 102082955
• Update Time: 2025-07-01

3-(chloromethyl)but-3-en-1-ylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, [3-(chloromethyl)-3-buten-1-yl]-
• 3-(chloromethyl)but-3-en-1-ylbenzene
• EN300-1863924
• [3-(chloromethyl)but-3-en-1-yl]benzene
• 2228180-72-9

• Inchi： 1S/C11H13Cl/c1-10(9-12)7-8-11-5-3-2-4-6-11/h2-6H,1,7-9H2
• InChI Key： NENDXVJKUQEGLO-UHFFFAOYSA-N
• SMILES： C1(CCC(CCl)=C)=CC=CC=C1

Computed Properties

• Exact Mass: 180.0705781g/mol
• Monoisotopic Mass: 180.0705781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.014±0.06 g/cm3(Predicted)
• Boiling Point: 264.2±19.0 °C(Predicted)

Additional information on 3-(chloromethyl)but-3-en-1-ylbenzene

Comprehensive Overview of 3-(chloromethyl)but-3-en-1-ylbenzene (CAS No. 2228180-72-9): Properties, Applications, and Industry Insights

3-(chloromethyl)but-3-en-1-ylbenzene (CAS No. 2228180-72-9) is a specialized organic compound gaining attention in synthetic chemistry and material science due to its unique structural features. This molecule combines a benzene ring with a reactive chloromethyl group and an unsaturated but-3-en-1-yl chain, making it a versatile intermediate for polymerization, pharmaceutical synthesis, and agrochemical development. Its molecular formula, C₁₁H₁₃Cl, and weight of 180.67 g/mol reflect its moderate polarity, which is critical for solubility optimization in industrial formulations.

Recent trends in green chemistry have spurred interest in compounds like 3-(chloromethyl)but-3-en-1-ylbenzene, as researchers explore its potential in sustainable catalytic processes. The compound’s allylic chloride moiety enables nucleophilic substitution reactions, a feature frequently searched in academic databases for designing biodegradable polymers. Notably, its application in click chemistry—a hot topic in drug discovery—has been investigated due to the alkene group’s compatibility with Huisgen cycloadditions.

From an industrial perspective, CAS 2228180-72-9 is often discussed alongside high-performance polymers and crosslinking agents. Its dual functionality allows it to act as a bridge molecule in epoxy resins and polyurethane systems, addressing common search queries like "improving thermal stability in composites." Analytical data (e.g., NMR spectra at δ 5.2–6.0 ppm for alkene protons) further supports its characterization, a detail highly valued by R&D professionals.

Environmental and safety profiles are also key concerns among users. While not classified as hazardous under major regulatory frameworks, proper handling of 3-(chloromethyl)but-3-en-1-ylbenzene requires PPE due to its mild lachrymatory properties—a point emphasized in safety datasheets. This aligns with growing searches for "non-toxic alternatives in organic synthesis," positioning the compound as a balanced option between reactivity and safety.

Innovations in catalysis have further elevated the relevance of this chemical. For instance, its use in palladium-catalyzed couplings (e.g., Heck reactions) is frequently cited in patent literature, addressing the demand for "efficient C-C bond formation methods." Such applications resonate with trends in precision medicine and material engineering, where tailored molecular architectures are paramount.

In summary, 3-(chloromethyl)but-3-en-1-ylbenzene (CAS 2228180-72-9) exemplifies the intersection of functionality and innovation. Its adaptability across pharmaceutical intermediates, advanced materials, and eco-friendly processes ensures its continued prominence in scientific discourse, while its well-documented properties cater to both academic and industrial audiences seeking reliable data.